Cas no 1805050-97-8 (Ethyl 3-cyano-2,5-dimethoxybenzoate)

• Product Name: Ethyl 3-cyano-2,5-dimethoxybenzoate
• CAS No: 1805050-97-8
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4794961
• Update Time: 2023-08-17

Ethyl 3-cyano-2,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,5-dimethoxybenzoate

• Inchi： 1S/C12H13NO4/c1-4-17-12(14)10-6-9(15-2)5-8(7-13)11(10)16-3/h5-6H,4H2,1-3H3
• InChI Key： QRKYYYOGAUPDEY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6